Cas no 1565993-22-7 (5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565993-22-7
• MF: C₅H₈ClN₃O₂S
• MW: 209.653918266296
• MDL: MFCD26089671
• CID: 5245035
• PubChem ID: 121598385
• Update Time: 2026-03-08

5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-ethyl-4-methyl-
• 5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089671
• Inchi： 1S/C5H8ClN3O2S/c1-3-4-7-8-5(9(4)2)12(6,10)11/h3H2,1-2H3
• InChI Key： LWCASZCKSRSXFT-UHFFFAOYSA-N
• SMILES： N1=C(CC)N(C)C(S(Cl)(=O)=O)=N1

Additional information on 5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride

5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Chloride (CAS No. 1565993-22-7)

The compound 5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Chloride (CAS No. 1565993-22-7) is a highly specialized chemical entity with significant applications in the field of organic synthesis and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the preparation of sulfonamides, sulfonates, and other sulfur-containing functional groups. The 1,2,4-triazole ring system in this molecule adds unique electronic and steric properties, making it a valuable building block in medicinal chemistry and agrochemical development.

Recent studies have highlighted the importance of sulfonyl chlorides like 5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Chloride in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel inhibitors for enzyme targets such as kinases and proteases. The sulfonyl chloride group is particularly effective in forming stable amide bonds with amines, enabling the construction of complex molecular architectures with high precision.

The triazole ring in this molecule contributes to its versatility by providing multiple sites for substitution and functionalization. The ethyl and methyl substituents further enhance its chemical reactivity and solubility properties. Recent advancements in asymmetric synthesis have also explored the use of this compound as a chiral auxiliary in enantioselective reactions, opening new avenues for the production of optically active compounds.

In terms of synthesis, 5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Chloride can be prepared via a variety of methods, including the reaction of triazole derivatives with sulfonylating agents under controlled conditions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. For example, the use of phase-transfer catalysts has been reported to significantly improve the efficiency of such reactions.

The applications of this compound extend beyond traditional organic synthesis. In polymer chemistry, it has been employed as a crosslinking agent to enhance the mechanical properties of polymeric materials. Additionally, its ability to form stable covalent bonds makes it a promising candidate for use in click chemistry reactions, where rapid and selective bond formations are essential.

From an environmental perspective, researchers have also investigated the biodegradation pathways of sulfonyl chlorides like 5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Chloride to assess their potential impact on ecosystems. Studies suggest that under aerobic conditions, these compounds undergo hydrolysis to form sulfonic acids, which are generally considered environmentally benign.

In conclusion, 5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Chloride (CAS No. 1565993-22-7) is a versatile and valuable chemical entity with a wide range of applications across various fields. Its unique structural features and reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new synthetic strategies and applications for this compound, its significance in both academic and industrial settings is expected to grow further.